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Introduction
The Bañados-Teitelboim-Zanelli (BTZ) black hole is a solution to (2+1)-dimensional general

relativity with a negative cosmological constant.[1] Despite its lower-dimensional nature, it

serves as a valuable theoretical laboratory for studying fundamental aspects of black hole

physics, quantum gravity, and the AdS/CFT correspondence.[2] Analyzing the motion of test

particles (geodesics) in BTZ spacetime is a crucial step in understanding its gravitational field.

These application notes provide a comprehensive overview and a structured protocol for

studying timelike and null geodesic motion in the spacetime of a static, uncharged BTZ black

hole.

Theoretical Framework
The metric for a static, uncharged BTZ black hole is given by:

ds² = -f(r)dt² + f(r)⁻¹dr² + r²dφ²

where f(r) = -M + r²/l². Here, M is the mass of the black hole and l is related to the negative

cosmological constant Λ by Λ = -1/l².[1][2] The event horizon is located at r₊ = l√M.

The motion of test particles is governed by the geodesic equation. A powerful method for

analyzing these trajectories is through an effective potential derived from the conserved
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quantities of motion. Due to the symmetries of the BTZ spacetime, the energy (E) and angular

momentum (L) of a test particle are conserved.

The geodesic equations can be derived from the Lagrangian formalism.[3] For a particle with

mass m, the radial equation of motion can be expressed in terms of an effective potential

V_eff(r):

(dr/dτ)² = E² - V_eff(r)²

where τ is the proper time. The effective potential is given by:

V_eff(r)² = (-M + r²/l²)(m² + L²/r²)

Here, m=1 for massive particles (timelike geodesics) and m=0 for massless particles like

photons (null geodesics).[3] The nature of the orbits is determined by the relationship between

the particle's energy E and the effective potential.

Data Presentation: Classification of Geodesic Orbits
The types of possible orbits are determined by the particle's energy E and angular momentum

L. The shape of the effective potential V_eff(r) for different values of L dictates the regions of

allowed motion for a given energy.

Table 1: Parameters for Timelike Geodesics (Massive
Particles, m=1)
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Orbit Type
Condition on Energy (E)
and Angular Momentum
(L)

Description of Motion

Bound Orbit (Planetary) V_min < E < V_max

The particle is confined to a

region between a minimum

and maximum radius, orbiting

the black hole.

Circular Orbit

(Stable/Unstable)
E = V_min or E = V_max

The particle moves in a circular

path at a constant radius

corresponding to a local

extremum of the potential.

Escape Orbit (Flyby) E > V_max

The particle comes from

infinity, reaches a point of

closest approach, and returns

to infinity.[4]

Terminating Bound Orbit E allows motion to r < r₊

The particle orbits and

eventually falls into the black

hole.[1][2]

Plunging Orbit High E, low L
The particle falls directly into

the black hole from infinity.

Table 2: Parameters for Null Geodesics (Massless
Particles, m=0)
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Orbit Type
Condition on Energy (E)
and Angular Momentum
(L)

Description of Motion

Unstable Circular Orbit E = V_max

A photon can orbit the black

hole at a specific radius, but

any perturbation will cause it to

either fall in or escape.

Escape Orbit E > V_max

The photon comes from

infinity, is deflected by the

black hole's gravity, and

escapes to infinity. This is the

basis of gravitational lensing.

[5]

Absorbing Orbit E < V_max or low L
The photon is captured by the

black hole.[4]

Experimental Protocols
This section details the computational protocol for analyzing and visualizing geodesic motion in

BTZ spacetime.

Protocol 1: Derivation and Analysis of the Effective
Potential

Define the BTZ Metric: Start with the metric for the static BTZ black hole: ds² = -(-M + r²/l²)dt²

+ (-M + r²/l²)⁻¹dr² + r²dφ².

Formulate the Lagrangian: The Lagrangian L for a test particle is given by L = 1/2 * g_μν *

(dx^μ/dτ) * (dx^ν/dτ).

Identify Conserved Quantities: From the Lagrangian, derive the conserved energy E and

angular momentum L corresponding to the time and angular symmetries.

Derive the Radial Equation: Use the conserved quantities and the normalization condition

g_μν * u^μ * u^ν = -m² (where u^μ is the four-velocity and m is the particle's mass) to obtain
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the radial equation of motion.

Define the Effective Potential: Isolate the (dr/dτ)² term on one side of the equation. The

remaining terms on the other side, dependent on r, constitute the effective potential V_eff(r).

Analyze the Potential: Plot V_eff(r) versus r for different values of angular momentum L. The

local maxima and minima of this potential correspond to unstable and stable circular orbits,

respectively.

Classify Orbits: Based on the plot, determine the regions of r where motion is possible for a

given energy E (E² ≥ V_eff(r)²). This allows for the classification of orbits as described in

Tables 1 and 2.

Protocol 2: Numerical Integration of Geodesic Equations
Set up the System of ODEs: The geodesic equations form a set of coupled second-order

ordinary differential equations (ODEs).[6] These can be converted into a larger system of

first-order ODEs, which is a standard form for numerical solvers.

Choose a Numerical Method: A fourth-order Runge-Kutta method is a robust and commonly

used algorithm for integrating geodesic equations.[6][7]

Define Initial Conditions: Specify the initial position (t₀, r₀, φ₀) and initial four-velocity (uᵗ₀, uʳ₀,

uᵠ₀) of the test particle. These initial conditions will determine the conserved quantities E and

L.

Perform Numerical Integration: Use a computational environment like Python (with SciPy) or

Mathematica to numerically solve the system of ODEs.[8] The output will be the coordinates

of the particle at discrete steps in the affine parameter (e.g., proper time τ).

Visualize the Trajectory: Plot the resulting (r, φ) coordinates to visualize the particle's

trajectory in the spatial plane of the BTZ spacetime.

Visualization of the Research Workflow
The following diagram illustrates the logical flow for studying geodesic motion in BTZ
spacetime.
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Caption: Workflow for analyzing geodesic motion in BTZ spacetime.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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